![molecular formula C15H27NO3 B6280638 tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate CAS No. 2649060-06-8](/img/no-structure.png)
tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate
Overview
Description
Tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate (TBHU) is a novel synthetic compound with potential applications in a variety of scientific research and industrial settings. TBHU has been studied in a variety of fields, including organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate has been studied for its potential applications in a variety of scientific research and industrial settings. For example, tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate has been used as a model compound for the study of the effects of organic compounds on the environment. In addition, tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate has been studied for its potential as an antimicrobial agent, as well as for its potential use in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate is not yet fully understood. However, it is believed that tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate acts as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the biosynthesis of leukotrienes. Leukotrienes are a group of fatty acid-derived compounds that are involved in a variety of physiological processes, including inflammation and cell signaling.
Biochemical and Physiological Effects
tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate has been studied for its potential biochemical and physiological effects. In particular, tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate has been studied for its potential anti-inflammatory and anti-bacterial properties. In addition, tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate has been studied for its potential to modulate the activity of enzymes involved in the biosynthesis of leukotrienes.
Advantages and Limitations for Lab Experiments
Tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects on biochemical and physiological processes can be easily monitored. In addition, tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate is relatively stable and has low toxicity. However, tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate also has some limitations. For example, it is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for the study of tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate. For example, further research is needed to better understand the mechanism of action of tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate and its effects on biochemical and physiological processes. In addition, further research is needed to explore the potential applications of tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate in industrial settings, such as the synthesis of other organic compounds. Finally, further research is needed to explore the potential therapeutic applications of tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate, including as an antimicrobial agent.
Synthesis Methods
Tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate is synthesized through the condensation of tert-butyl alcohol and 2-azaspiro[5.5]undecane-2-carboxylic acid. This reaction is carried out in an aqueous solution of sodium hydroxide and tert-butyl alcohol. The reaction is catalyzed by a strong acid, such as hydrochloric acid or sulfuric acid, and the resulting product is a tert-butyl ester of 2-azaspiro[5.5]undecane-2-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate involves the reaction of tert-butyl 7-chloro-2-azaspiro[5.5]undecane-2-carboxylate with sodium hydroxide followed by reduction with sodium borohydride and subsequent hydrolysis.", "Starting Materials": [ "tert-butyl 7-chloro-2-azaspiro[5.5]undecane-2-carboxylate", "sodium hydroxide", "sodium borohydride", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve tert-butyl 7-chloro-2-azaspiro[5.5]undecane-2-carboxylate in ethanol.", "Step 2: Add sodium hydroxide to the solution and stir for several hours at room temperature.", "Step 3: Filter the mixture and wash the solid with water.", "Step 4: Dissolve the solid in ethanol and add sodium borohydride.", "Step 5: Stir the mixture for several hours at room temperature.", "Step 6: Add water to the mixture and stir for several hours.", "Step 7: Acidify the mixture with hydrochloric acid.", "Step 8: Extract the product with ethyl acetate.", "Step 9: Dry the organic layer with sodium sulfate.", "Step 10: Concentrate the solution and purify the product by column chromatography." ] } | |
CAS RN |
2649060-06-8 |
Product Name |
tert-butyl 7-hydroxy-2-azaspiro[5.5]undecane-2-carboxylate |
Molecular Formula |
C15H27NO3 |
Molecular Weight |
269.4 |
Purity |
0 |
Origin of Product |
United States |
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